![molecular formula C20H24O3 B048655 Broussonin C CAS No. 76045-49-3](/img/structure/B48655.png)
Broussonin C
Overview
Description
Broussonin C is a competitive inhibitor of Tyrosinase that can be isolated from Broussonetia kazinoki . It inhibits monophenolase and diphenolase with IC50s of 0.43 and 0.57 μM, respectively . It is a natural phenol found in the branch of Broussonetia papyrifera .
Synthesis Analysis
A concise and expeditious approach to the total synthesis of Broussonin A, a p-quinol natural compound, has been developed . The key features of the synthesis include the Grubbs II catalyst mediated cross metathesis of two aromatic subunits, and a chemoselective oxidative dearomatization in the presence of two phenol moieties .Molecular Structure Analysis
The molecular formula of Broussonin C is C20H24O3 . Its molecular weight is 312.4 g/mol . The IUPAC name is 4-[3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]propyl]benzene-1,3-diol .Physical And Chemical Properties Analysis
Broussonin C has a molecular weight of 312.4 g/mol . It is a powder .Scientific Research Applications
Antibacterial and Antiviral Properties
The search for new antibacterial and antiviral agents is ongoing, especially with the rise of drug-resistant strains. Broussonin C’s potential in this field could make it a valuable resource in the development of novel antimicrobial treatments.
Each of these applications represents a distinct field of research where Broussonin C could have a significant impact. The ongoing studies and future investigations will further elucidate the full scope of Broussonin C’s scientific applications .
Mechanism of Action
Target of Action
Broussonin C, a compound isolated from Broussonetia kazinoki, is a competitive inhibitor of Tyrosinase . Tyrosinase is an enzyme that plays a crucial role in the production of melanin, a pigment responsible for color in skin, hair, and eyes .
Mode of Action
Broussonin C inhibits the activity of Tyrosinase by competing with its natural substrate . It inhibits both monophenolase and diphenolase, two forms of Tyrosinase, with IC50 values of 0.43 and 0.57 μM respectively . This means that Broussonin C can bind to the active site of Tyrosinase, preventing the natural substrate from binding and thus inhibiting the enzyme’s activity .
Biochemical Pathways
The inhibition of Tyrosinase by Broussonin C affects the melanin synthesis pathway. By inhibiting Tyrosinase, Broussonin C reduces the production of melanin, which can lead to a decrease in pigmentation .
Result of Action
The primary result of Broussonin C’s action is the reduction of melanin production due to the inhibition of Tyrosinase . This can lead to a decrease in pigmentation in skin, hair, and eyes.
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]propyl]benzene-1,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24O3/c1-14(2)6-8-17-12-15(7-11-19(17)22)4-3-5-16-9-10-18(21)13-20(16)23/h6-7,9-13,21-23H,3-5,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMOZGCJOTGLPKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC1=C(C=CC(=C1)CCCC2=C(C=C(C=C2)O)O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Broussonin C | |
CAS RN |
76045-49-3 | |
Record name | 4-[3-[4-Hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]propyl]-1,3-benzenediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76045-49-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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